![molecular formula C19H25ClN4O4S B2779294 N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3-methylisoxazole-5-carboxamide hydrochloride CAS No. 1189893-30-8](/img/structure/B2779294.png)
N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3-methylisoxazole-5-carboxamide hydrochloride
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Description
N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3-methylisoxazole-5-carboxamide hydrochloride is a useful research compound. Its molecular formula is C19H25ClN4O4S and its molecular weight is 440.94. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
The compound , due to its complex chemical structure, may have similarities with compounds explored in the synthesis and evaluation of various chemically related derivatives. For instance, novel benzodifuranyl, triazines, and thiazolopyrimidines derived from visnaginone and khellinone exhibited anti-inflammatory and analgesic activities, showcasing the therapeutic potential of such complex molecules (Abu‐Hashem, Al-Hussain, & Zaki, 2020). Similarly, carboxamide derivatives of benzo[b][1,6]naphthyridines were synthesized and displayed potent cytotoxic activities, highlighting the potential for cancer therapeutic applications (Deady, Rodemann, Zhuang, Baguley, & Denny, 2003).
Biological Activities
The design and synthesis of novel analogs with specific chemical scaffolds, such as 2-amino benzo[d]thiazolyl substituted pyrazol-5-ones, have shown promising antibacterial agents, suggesting the potential of similar compounds for antimicrobial applications (Palkar et al., 2017). Additionally, certain synthesized compounds related to benzothiazole derivatives have demonstrated significant corrosion inhibitory effects, indicating their potential in materials science and engineering applications (Hu et al., 2016).
Pharmacological Potential
Further exploration into compounds with complex structures similar to N-(4,7-dimethoxybenzo[d]thiazol-2-yl)-N-(3-(dimethylamino)propyl)-3-methylisoxazole-5-carboxamide hydrochloride has led to the discovery of various pharmacologically active molecules. For example, some derivatives have shown analgesic and anti-inflammatory activities, demonstrating the potential for developing new pain management and anti-inflammatory drugs (Yusov, Chashchina, Mikhailovskii, & Rudakova, 2019). Additionally, novel 5-HT3 receptor antagonists have been identified as potential antidepressants, further emphasizing the broad therapeutic applications of compounds with intricate chemical frameworks (Mahesh, Devadoss, Pandey, & Bhatt, 2011).
properties
IUPAC Name |
N-(4,7-dimethoxy-1,3-benzothiazol-2-yl)-N-[3-(dimethylamino)propyl]-3-methyl-1,2-oxazole-5-carboxamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N4O4S.ClH/c1-12-11-15(27-21-12)18(24)23(10-6-9-22(2)3)19-20-16-13(25-4)7-8-14(26-5)17(16)28-19;/h7-8,11H,6,9-10H2,1-5H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DMQLILFZOLWATQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N(CCCN(C)C)C2=NC3=C(C=CC(=C3S2)OC)OC.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H25ClN4O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
440.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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